Cas no 2034301-04-5 (N-(5-chloro-2-methoxyphenyl)-2-(2-methoxyethoxy)isonicotinamide)

• Product name: N-(5-chloro-2-methoxyphenyl)-2-(2-methoxyethoxy)isonicotinamide
• CAS No: 2034301-04-5
• MF: C₁₆H₁₇ClN₂O₄
• MW: 336.770183324814
• CID: 6411701
• PubChem ID: 121017324

N-(5-chloro-2-methoxyphenyl)-2-(2-methoxyethoxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-(2-methoxyethoxy)isonicotinamide
• 2034301-04-5
• N-(5-chloro-2-methoxyphenyl)-2-(2-methoxyethoxy)pyridine-4-carboxamide
• F6475-2747
• AKOS026689651

• Inchi： 1S/C16H17ClN2O4/c1-21-7-8-23-15-9-11(5-6-18-15)16(20)19-13-10-12(17)3-4-14(13)22-2/h3-6,9-10H,7-8H2,1-2H3,(H,19,20)
• InChI Key： PDXDHLZBHTTXJR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C1C=CN=C(C=1)OCCOC)=O)OC

Computed Properties

• Exact Mass: 336.0876847g/mol
• Monoisotopic Mass: 336.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų
• XLogP3: 2.4

Additional information on N-(5-chloro-2-methoxyphenyl)-2-(2-methoxyethoxy)isonicotinamide

Comprehensive Overview of N-(5-chloro-2-methoxyphenyl)-2-(2-methoxyethoxy)isonicotinamide (CAS No. 2034301-04-5)

N-(5-chloro-2-methoxyphenyl)-2-(2-methoxyethoxy)isonicotinamide, with the CAS number 2034301-04-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of isonicotinamide derivatives, which are known for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the chloro and methoxy substituents, contribute to its potential biological activity and stability under various conditions.

In recent years, the demand for isonicotinamide-based compounds has surged due to their role in developing novel therapeutics. Researchers are particularly interested in N-(5-chloro-2-methoxyphenyl)-2-(2-methoxyethoxy)isonicotinamide for its potential as a kinase inhibitor, a class of compounds widely studied for treating cancers and inflammatory diseases. The compound's methoxyethoxy side chain enhances its solubility, making it a promising candidate for formulation development. This aligns with the growing trend in the pharmaceutical industry to improve drug bioavailability and reduce side effects.

The synthesis of CAS 2034301-04-5 involves multi-step organic reactions, including amidation and etherification processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Given the increasing focus on green chemistry, efforts are underway to optimize the synthesis route to minimize environmental impact. This resonates with the broader scientific community's push toward sustainable and eco-friendly chemical production.

From a commercial perspective, N-(5-chloro-2-methoxyphenyl)-2-(2-methoxyethoxy)isonicotinamide is available in limited quantities, primarily for research purposes. Its CAS registry number 2034301-04-5 ensures precise identification in global chemical databases, facilitating regulatory compliance and intellectual property protection. The compound's molecular weight and logP value are critical parameters for researchers evaluating its pharmacokinetic properties, a topic frequently searched in AI-driven drug discovery platforms.

In the context of personalized medicine, this compound's modular structure allows for further derivatization, enabling scientists to tailor its properties for specific therapeutic targets. The integration of machine learning in molecular design has further accelerated the exploration of similar isonicotinamide analogs, addressing common search queries about "next-generation drug candidates." As the scientific community continues to unravel the full potential of CAS 2034301-04-5, its applications in bioconjugation and prodrug development are expected to expand, offering new avenues for innovation.

In summary, N-(5-chloro-2-methoxyphenyl)-2-(2-methoxyethoxy)isonicotinamide represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential applications in life sciences, makes it a subject of ongoing investigation. For researchers and industry professionals, understanding the nuances of this compound, including its synthetic pathways and physicochemical properties, is essential for leveraging its capabilities in cutting-edge scientific endeavors.